Cas no 87736-74-1 (4-(tert-Butyldimethylsilyloxymethyl)bromobenzene)

• Product Name: 4-(tert-Butyldimethylsilyloxymethyl)bromobenzene
• CAS No: 87736-74-1
• MF: C₁₃H₂₁BrOSi
• MW: 301.294744253159
• MDL: MFCD07368899
• CID: 708913
• PubChem ID: 10859583
• Update Time: 2025-05-20

4-(tert-Butyldimethylsilyloxymethyl)bromobenzene Chemical and Physical Properties

Names and Identifiers

• ((4-Bromobenzyl)oxy)(tert-butyl)dimethylsilane
• 4-(tert-Butyldimethylsilyloxymethyl)bromobenzene
• [(4-Bromobenzyl)oxy](tert-butyl)dimethylsilane
• (4-bromophenyl)methoxy-tert-butyl-dimethylsilane
• 1-bromo-4-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]Benzene
• 4-TBDMS-HYDROXYMETHYLBROMOBENZENE
• Benzene, 1-bromo-4-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-
• [(4-bromophenyl)methoxy](tert-butyl)dimethylsilane
• 1-Bromo-4-[[(tert-butyldimethylsilyl)oxy]methyl]benzene
• 1-Bromo-4-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-benzene
• 4-(t-butyldimethylsiloxymethyl)bromo
• 4-bromobenzyl dimethyl-t-butylsilyl ether
• 4-Bromobenzyl dimethyl-tert-butylsilyl Ether
• 4-bromobenzyl O-(tert-butyldimethylsilyl) ether
• 1-Bromo-4-[(tert-butyldimethylsilyloxy)methyl]benzene
• 4-bromobenzyloxy-tert-butyldimethylsilane
• OURCJXVOBHLREF-UHFFFAOYSA-N
• (4-bromobenzyloxy)(tert-butyl)dimethylsilane
• (4-bromo-benzyloxy)-tert-butyl-dimethyl-silane
• 4-Bromobenzyl a
• (4-BroMobenzyl)oxy](tert-butyl)diMethylsilane
• (4-bromobenzyloxy) (tert-butyl) dimethylsilane
• (4-bromobenzyloxy)-(tert.-butyl)-dimethylsilane
• 4-(t-butyldimethylsiloxymethyl)bromobenzene
• (4-bromobenzyloxy) (tert-butyl)dimethylsilane
• AKOS015841199
• 87736-74-1
• AS-61409
• SY055802
• 4-Bromobenzyl alcohol, TBDMS derivative
• [(4-bromobenzyl)oxy](t-butyl)dimethylsilane
• B5155
• A1-36348
• MFCD07368899
• DTXSID40446206
• (4-bromobenzyloxy)-(tert-butyl)-dimethylsilane
• SCHEMBL481257
• 4-Bromobenzyl dimethyl-tert-butylsilyl Ether; (4-Bromobenzyl)oxy](tert-butyl)dimethylsilane; 1-Bromo-4-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-benzene
• 4-Bromobenzyloxy(tert.-butyl)-dimethylsilane
• (4-Bromobenzyloxy)-tert-butyldimethylsilane
• (4-bromobenzyloxy)(t-butyl)dimethylsilane
• CS-0096409

• MDL： MFCD07368899
• Inchi： 1S/C13H21BrOSi/c1-13(2,3)16(4,5)15-10-11-6-8-12(14)9-7-11/h6-9H,10H2,1-5H3
• InChI Key： OURCJXVOBHLREF-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=C(CO[Si](C(C)(C)C)(C)C)C=C1

Computed Properties

• Exact Mass: 300.05500
• Monoisotopic Mass: 300.05450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2

Experimental Properties

• Density: 1.145
• Boiling Point: 160°C/0.3mmHg(lit.)
• Flash Point: 158.721°C
• Refractive Index: 1.527
• Solubility: 二氯甲烷、乙醚、甲醇
• PSA: 9.23000
• LogP: 4.97090

4-(tert-Butyldimethylsilyloxymethyl)bromobenzene Security Information

• Storage Condition：2-8°C

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on 4-(tert-Butyldimethylsilyloxymethyl)bromobenzene

Comprehensive Guide to 4-(tert-Butyldimethylsilyloxymethyl)bromobenzene (CAS No. 87736-74-1): Properties, Applications, and Industry Insights

4-(tert-Butyldimethylsilyloxymethyl)bromobenzene (CAS No. 87736-74-1) is a highly specialized organosilicon compound widely utilized in organic synthesis and pharmaceutical intermediates. This compound features a unique bromobenzene backbone modified with a tert-butyldimethylsilyl (TBS) protecting group, making it invaluable for cross-coupling reactions and functional group transformations. Researchers and manufacturers frequently seek this chemical for its role in drug discovery, material science, and agrochemical development.

The growing demand for 4-(tert-Butyldimethylsilyloxymethyl)bromobenzene aligns with trends in green chemistry and sustainable synthesis. As industries prioritize atom-efficient reactions, this compound’s compatibility with palladium-catalyzed couplings (e.g., Suzuki-Miyaura or Negishi reactions) positions it as a key building block. Users often search for "TBS-protected bromobenzene derivatives" or "CAS 87736-74-1 solubility," reflecting interest in its physicochemical properties and handling protocols.

From a structural perspective, the tert-butyldimethylsilyloxy moiety enhances stability during multi-step syntheses, while the bromo substituent offers reactivity for C-C bond formation. This dual functionality explains its prevalence in high-value chemical production. Recent publications highlight its use in OLED materials and bioconjugation, addressing trending topics like "advanced electronic materials" and "targeted drug delivery."

For laboratory applications, 87736-74-1 is often discussed alongside moisture-sensitive reagents and inert atmosphere techniques. FAQs include "How to store 4-(tert-Butyldimethylsilyloxymethyl)bromobenzene?" (recommended: argon environment, -20°C) and "alternative protecting groups to TBS." Its molecular weight (299.27 g/mol) and melting point data are critical for reaction stoichiometry optimization.

Innovations in flow chemistry have further amplified the relevance of CAS 87736-74-1, as its high purity grades (>98%) enable reproducible continuous manufacturing. The compound’s chromatographic behavior (e.g., Rf values in TLC) is another frequent search topic among chemists troubleshooting reaction monitoring.

In summary, 4-(tert-Butyldimethylsilyloxymethyl)bromobenzene bridges academic research and industrial applications, with its synthetic versatility meeting demands from peptide chemistry to nanotechnology. As AI-driven molecular design accelerates, this compound’s structure-activity relationships continue to inspire breakthroughs in small-molecule therapeutics and smart materials.